Cas no 1261910-52-4 (95%)

95% structure
95% structure
Product Name:95%
CAS No:1261910-52-4
MF:C14H13NO2S
MW:259.32352232933
MDL:MFCD18317881
CID:5187708
Update Time:2026-03-05

95% Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Ethylthiophenyl)picolinic acid
    • 95%
    • MDL: MFCD18317881
    • Inchi: 1S/C14H13NO2S/c1-2-18-12-6-3-10(4-7-12)11-5-8-13(14(16)17)15-9-11/h3-9H,2H2,1H3,(H,16,17)
    • InChI Key: SPEVKNZGCONMMR-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=CC=1)C1C=NC(C(=O)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 277
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.5

95% Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB324635-5 g
5-(4-Ethylthiophenyl)picolinic acid, 95%; .
1261910-52-4 95%
5g
€1,159.00 2022-08-31
abcr
AB324635-5g
5-(4-Ethylthiophenyl)picolinic acid, 95%; .
1261910-52-4 95%
5g
€1159.00 2024-04-20
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